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Compound of Interest

Compound Name: N,3-dimethylcyclohexan-1-amine

CAS No.: 90226-22-5

Cat. No.: B2795019 Get Quote

Executive Summary & Chemical Profile
Effective chemical management extends beyond synthesis; it requires a cradle-to-grave

approach to safety.[1][2] N,3-dimethylcyclohexan-1-amine (CAS: 90226-22-5) presents a

dual-threat profile: it is both flammable and corrosive.[1][2][3] As a secondary aliphatic amine, it

exhibits distinct reactivity patterns—specifically nucleophilicity and basicity—that dictate its

disposal pathway.[1][2]

Improper disposal of amines is a frequent cause of laboratory accidents, particularly "waste

container runaways" caused by exothermic reactions with incompatible organic wastes (e.g.,

acid chlorides or halogenated solvents).[1][2] This guide provides a validated protocol to

neutralize these risks.
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Property Specification Operational Implication

CAS Number 90226-22-5
Verification key for waste

manifests.[1][2][3]

Molecular Formula C₈H₁₇N
Secondary amine structure.[2]

[3]

Physical State Liquid, Colorless
High vapor pressure; odor

control required.[1][2][3]

GHS Classification

Flammable Liq.[2][3][4][5] (Cat

3)Skin Corr.[1][2][4][5] (Cat

1B)Acute Tox.[1][2] (Oral Cat

4)

D001 (Ignitable) & D002

(Corrosive) RCRA Waste

Codes.[1][2][3]

Incompatibility

Oxidizers, Acids, Acid

Anhydrides, Halogenated

Solvents

CRITICAL: Do NOT mix with

general "Halogenated Waste"

streams.[1][2][3]

Pre-Disposal Assessment: The Segregation Logic
Expert Insight: The most common error in amine disposal is treating it as a generic "organic

solvent."[2]

The Risk: Mixing N,3-dimethylcyclohexan-1-amine with halogenated solvents (e.g.,

Dichloromethane, Chloroform) can result in an exothermic alkylation reaction, potentially

pressurizing or melting the waste container over time.[1][2][3]

The Rule: Segregate amines into a Basic Organic Waste stream or a dedicated Non-

Halogenated Solvent stream known to be free of strong electrophiles.

Decision Logic for Waste Segregation
The following workflow illustrates the self-validating decision tree for disposing of amine waste.
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Waste Generation:
N,3-dimethylcyclohexan-1-amine

Is the waste Pure Liquid
or Mixed Solvent?

Pure/Bulk Liquid

Pure

Mixed Stream

Mixture

SEGREGATE:
Dedicated Amine Waste

Best Practice
Contains Oxidizers,
Acids, or Halogens?

Compatible Organic Mix?

NoYes (High Risk)

General Basic/Organic Waste
(Non-Halogenated)

If pH > 7

Click to download full resolution via product page

Figure 1: Decision logic for segregating amine waste streams to prevent incompatibility

incidents.[1][2][3]
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Detailed Disposal Protocols
Protocol A: Bulk Liquid Disposal (Primary Stream)
Application: Disposal of stock solutions, reaction mother liquors, or expired reagents.[1][2]

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.[1][2] Avoid

metal cans if the amine is wet, as it may corrode the metal.[1]

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "N,3-Dimethylcyclohexan-1-amine".

Hazards: Check "Flammable" and "Corrosive".[1][2][6]

pH: Mark as "Alkaline" (pH > 10).

Transfer: Pour waste using a funnel in a fume hood.

Odor Control: Amines have pervasive, "fishy" odors.[1][2]

Technique: Keep the cap tight when not pouring.[1][2][7] If the container exterior is

contaminated, wipe with a dilute acetic acid solution (5%) followed by water before

storage.[1][2]

Protocol B: Glassware & Residual Neutralization
Application: Cleaning flasks, syringes, and funnels contaminated with trace amine.[1][2]

Mechanism: Acid-base neutralization converts the volatile free amine into a non-volatile, water-

soluble ammonium salt.[1][2][3]

Rinse 1 (Neutralization): Rinse the contaminated glassware with a 5% Hydrochloric Acid

(HCl) or Acetic Acid solution.[1][2]

Result: This converts N,3-dimethylcyclohexan-1-amine into its hydrochloride or acetate

salt.[1][2][3]

Rinse 2 (Solvent): Rinse with Acetone or Ethanol to remove organic residues.[1][2]
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Disposal:

The acid rinse should go into the Aqueous Acidic Waste stream (check local regulations; if

organic content is high, it may need to go to aqueous organic waste).[1]

The solvent rinse goes to General Organic Waste.[2]

Protocol C: Spill Cleanup Contingency
Application: Immediate response to a benchtop spill (< 500 mL).

Evacuate & Ventilate: Alert nearby personnel. Ensure fume hood sashes are low.[1][2]

PPE Upgrade: Wear butyl rubber or nitrile gloves (double gloved), safety goggles, and a lab

coat.[1][2]

Absorb: Cover the spill with an inert absorbent (Vermiculite, dry sand, or commercial amine-

neutralizing pads).[1][2] Do not use paper towels as the primary absorbent for large spills

due to flammability surface area risks.[2]

Neutralize: If using a generic absorbent, sprinkle a weak solid acid (e.g., Citric Acid) over the

absorbent mix to reduce volatility.[1][2]

Collect: Scoop material into a wide-mouth jar. Label as "Solid Debris contaminated with

Flammable/Corrosive Amine."[1][2]

Regulatory & Compliance Data (RCRA)
For US-based laboratories, strict adherence to EPA Resource Conservation and Recovery Act

(RCRA) codes is mandatory.[1][2]
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Parameter Classification Notes

Primary Waste Code D001 (Ignitable)
Flash point < 60°C (140°F).[1]

[2][3]

Secondary Waste Code D002 (Corrosive)
Aqueous pH > 12.5; causes

skin burns.[1][3]

Sewer Disposal PROHIBITED

Never pour amines down the

drain.[3] They are toxic to

aquatic life and can damage

plumbing.[1][2]

Satellite Accumulation Required

Keep container at or near the

point of generation.[3] Must be

closed unless adding waste.[1]

[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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